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Compound of Interest

Compound Name: 1-Nitropentan-2-one

Cat. No.: B15483041 Get Quote

Technical Support Center: 1-Nitropentan-2-one
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Nitropentan-2-one was not available at

the time of this publication. The following information is based on best practices for handling

and storage of similar chemical classes, such as nitroalkanes and ketones. Always consult the

specific Safety Data Sheet provided by the manufacturer before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Nitropentan-2-one?

A1: Based on data from related compounds, 1-Nitropentan-2-one is expected to be a

flammable liquid and may be harmful if swallowed or inhaled. It may also cause skin and eye

irritation. Organic nitro compounds should be handled with care as they can be reactive.

Q2: What are the recommended storage conditions for 1-Nitropentan-2-one?

A2: 1-Nitropentan-2-one should be stored in a cool, dry, and well-ventilated area away from

heat, sparks, open flames, and other ignition sources.[1][2][3] It is crucial to keep the container

tightly closed to prevent the escape of vapors, which may form explosive mixtures with air.[2]

The storage area should be segregated from incompatible materials.

Q3: What personal protective equipment (PPE) should I use when handling 1-Nitropentan-2-
one?
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A3: When handling 1-Nitropentan-2-one, it is recommended to wear appropriate personal

protective equipment, including:

Eye/Face Protection: Safety glasses with side-shields or a face shield.[1]

Skin Protection: Chemical-resistant gloves (inspect before use) and a lab coat or impervious

clothing.[1]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a respirator may be necessary.

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately evacuate the area and remove all sources of ignition.[2]

Ventilate the area. Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., sand, earth, vermiculite). Do not use combustible materials such as sawdust. Collect the

absorbed material into a suitable container for disposal.

Q5: How should I dispose of 1-Nitropentan-2-one waste?

A5: Dispose of 1-Nitropentan-2-one and its containers in accordance with local, regional, and

national regulations. Do not allow the chemical to enter drains or waterways. It is advisable to

contact a licensed professional waste disposal service to ensure proper disposal.
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Issue Possible Cause Recommended Action

Visible discoloration or

formation of solids in the liquid.

Potential degradation or

polymerization of the

compound.

Do not use the chemical.

Consult your institution's safety

officer for guidance on proper

disposal of potentially unstable

chemicals.

A strong, unusual odor is

detected from the storage

area.

A possible leak from the

container.

Wearing appropriate PPE,

check the container for any

damage or improper sealing. If

a leak is confirmed, move the

container to a fume hood,

transfer the contents to a new,

appropriate container if safe to

do so, and decontaminate the

storage area.

The compound appears to be

reacting with other stored

chemicals.

Improper segregation of

incompatible materials.

Immediately and safely

separate the containers.

Review the chemical

compatibility chart and

reorganize the storage area to

prevent future incidents. Store

reactive chemicals in

secondary containment.

Quantitative Data Summary
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Property Value/Information Source (Similar Compounds)

Physical State Liquid (presumed) General knowledge of ketones

Flammability Flammable liquid (presumed)
Safety data for 2-Pentanone

and Nitroethane[1][3][4][5]

Storage Temperature Cool, dry place
General recommendations for

flammable liquids[1]

Incompatibilities
Strong oxidizing agents, strong

bases, reducing agents.

General chemical storage

guidelines[6]

Experimental Protocols
Detailed experimental protocols should be designed in accordance with your specific research

needs and after a thorough review of the Safety Data Sheet for 1-Nitropentan-2-one. Always

perform a risk assessment before starting any new experiment.
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Safe Handling and Storage Workflow for 1-Nitropentan-2-one

Start: Obtain 1-Nitropentan-2-one

Read and Understand
Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Safety Glasses

- Gloves
- Lab Coat

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources Spill Occurs

Generate Waste

Segregate from
Incompatible Materials

End of Process

Continue Safe Storage

Follow Spill
Response Protocol

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 1-Nitropentan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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